Cas no 1211487-38-5 (3-Methyl-1-(3-piperidinylmethyl)piperidine dihydrochloride)

• Product Name: 3-Methyl-1-(3-piperidinylmethyl)piperidine dihydrochloride
• CAS No: 1211487-38-5
• MF: C₁₂H₂₆Cl₂N₂
• MW: 269.254241466522
• CID: 1077288
• PubChem ID: 56831539
• Update Time: 2025-10-28

3-Methyl-1-(3-piperidinylmethyl)piperidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-1-(3-piperidinylmethyl)piperidine dihydrochloride
• AKOS015845581
• 3-methyl-1-(piperidin-3-ylmethyl)piperidinedihydrochloride
• 1211487-38-5
• 3-methyl-1-(piperidin-3-ylmethyl)piperidine dihydrochloride
• 3-methyl-1-(piperidin-3-ylmethyl)piperidine;dihydrochloride

• MDL： MFCD13561493
• Inchi： 1S/C12H24N2.2ClH/c1-11-4-3-7-14(9-11)10-12-5-2-6-13-8-12;;/h11-13H,2-10H2,1H3;2*1H
• InChI Key： ZTDHUJMLUPCERX-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(CCCC(C)C1)CC1CNCCC1

Computed Properties

• Exact Mass: 268.147
• Monoisotopic Mass: 268.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3-Methyl-1-(3-piperidinylmethyl)piperidine dihydrochloride

3-Methyl-1-(3-piperidinylmethyl)piperidine Dihydrochloride: A Comprehensive Overview

The compound with CAS No. 1211487-38-5, commonly referred to as 3-Methyl-1-(3-piperidinylmethyl)piperidine dihydrochloride, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their pharmacological properties and structural versatility. The molecule's structure features a piperidine ring substituted with a methyl group and a piperidinylmethyl group, making it a unique member of the broader piperidine family.

Piperidine derivatives have been the focus of extensive research due to their ability to act as ligands in various biochemical processes. The dihydrochloride salt form of this compound suggests its potential use in pharmaceutical formulations, where the hydrochloride salt is often preferred for its stability and solubility properties. Recent studies have highlighted the importance of such compounds in drug design, particularly in the development of agents targeting specific receptors or enzymes.

The synthesis of 3-Methyl-1-(3-piperidinylmethyl)piperidine dihydrochloride involves multi-step organic reactions, including nucleophilic substitutions and cyclizations, which are optimized to achieve high yields and purity. Researchers have explored various synthetic pathways to improve the efficiency of this process, leveraging advancements in catalytic chemistry and green chemistry principles. These efforts have not only enhanced the scalability of production but also reduced environmental impact, aligning with current sustainability goals in the chemical industry.

In terms of pharmacological applications, this compound has shown promise in preclinical studies as a potential modulator of ion channels and neurotransmitter systems. Its ability to interact with these biological targets makes it a candidate for treating conditions such as epilepsy, pain, and neurodegenerative diseases. Recent findings from in vitro assays demonstrate its efficacy in inhibiting specific ion channels without significant off-target effects, indicating a favorable safety profile.

The structural complexity of 3-Methyl-1-(3-piperidinylmethyl)piperidine dihydrochloride also lends itself to applications beyond pharmacology. For instance, its chiral centers and rigid framework make it an attractive component in materials science, particularly in the development of chiral catalysts and advanced materials with tailored optical properties. Collaborative research between chemists and materials scientists has yielded innovative uses for such compounds in optoelectronics and drug delivery systems.

From an analytical standpoint, the characterization of this compound relies on advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These methods provide critical insights into its molecular structure, purity, and stability under various conditions. Recent advancements in computational chemistry have further enhanced our understanding of its electronic properties and reactivity through quantum mechanical modeling.

In conclusion, CAS No. 1211487-38-5, or 3-Methyl-1-(3-piperidinylmethyl)piperidine dihydrochloride, represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent research advancements, positions it as a valuable tool in drug discovery, materials science, and beyond. As ongoing studies continue to uncover new potentials for this compound, its role in advancing scientific innovation is expected to grow significantly.